Cas no 82414-03-7 (2-Nitro-4-nitrosotoluene)

• Product name: 2-Nitro-4-nitrosotoluene
• CAS No: 82414-03-7
• MF: C₇H₆N₂O₃
• MW: 166.13414
• CID: 724747
• PubChem ID: 150717

2-Nitro-4-nitrosotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-nitro-4-nitroso-
• 1-methyl-2-nitro-4-nitrosobenzene
• 2-Nitro-4-nitrosotoluene
• 4-NITROSO-2-NITROTOLUENE
• CCRIS 4406
• starbld0000933
• Benzene, 1-methyl-2-nitro-4-nitroso-
• ECT5XJK6A4
• 82414-03-7
• DTXSID30231729
• AKOS030255068

• Inchi： InChI=1S/C7H6N2O3/c1-5-2-3-6(8-10)4-7(5)9(11)12/h2-4H,1H3
• InChI Key： ZSCJZIDMDQTVQL-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 166.038
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.34
• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes